![molecular formula C16H15N3O2 B3747677 N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]-2-furamide](/img/structure/B3747677.png)
N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]-2-furamide
Overview
Description
N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]-2-furamide, commonly known as MAFP, is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of endocannabinoids, which are naturally occurring compounds in the body that regulate various physiological processes, including pain sensation, mood, and appetite. MAFP has been extensively studied for its potential therapeutic applications in the treatment of various diseases, including pain, inflammation, and anxiety.
Mechanism of Action
MAFP works by inhibiting the enzyme N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]-2-furamide, which is responsible for the breakdown of endocannabinoids. Endocannabinoids are naturally occurring compounds in the body that regulate various physiological processes, including pain sensation, mood, and appetite. By inhibiting this compound, MAFP leads to increased levels of endocannabinoids in the body, which leads to a reduction in pain sensation, inflammation, and anxiety.
Biochemical and Physiological Effects
Research has shown that MAFP has a number of biochemical and physiological effects. These include a reduction in pain sensation, inflammation, and anxiety. MAFP has also been shown to have anti-inflammatory effects, as well as neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of MAFP is its potency as an inhibitor of N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]-2-furamide. This makes it a valuable tool for studying the role of endocannabinoids in various physiological processes. However, one of the limitations of MAFP is its specificity for this compound. This means that it may not be suitable for studying other enzymes involved in the regulation of endocannabinoids.
Future Directions
There are a number of future directions for research on MAFP. One area of research is the development of more potent and selective inhibitors of N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]-2-furamide. This would allow for more targeted inhibition of this compound and could lead to the development of more effective therapies for pain, inflammation, and anxiety. Another area of research is the study of the role of endocannabinoids in various physiological processes, including pain, mood, and appetite. This could lead to a better understanding of the mechanisms involved in these processes and could lead to the development of new therapies for a range of diseases.
Scientific Research Applications
MAFP has been extensively studied for its potential therapeutic applications in the treatment of various diseases, including pain, inflammation, and anxiety. Research has shown that MAFP is a potent inhibitor of N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]-2-furamide, which leads to increased levels of endocannabinoids in the body. This, in turn, leads to a reduction in pain sensation, inflammation, and anxiety.
properties
IUPAC Name |
N-[1-[(3-methylphenyl)methyl]pyrazol-3-yl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2/c1-12-4-2-5-13(10-12)11-19-8-7-15(18-19)17-16(20)14-6-3-9-21-14/h2-10H,11H2,1H3,(H,17,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZYGPKSGPQQGKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C=CC(=N2)NC(=O)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-benzyl-9-(methoxymethyl)-7-methyl-2-phenylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B3747603.png)
![7-[2-(3-methoxyphenyl)-2-oxoethyl]-1,3-dimethyl-8-(4-methylpiperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione](/img/structure/B3747618.png)
![methyl 5-fluoro-3-{[(3-methyl-2-oxo-2,3-dihydro-1,3-benzothiazol-6-yl)sulfonyl]amino}-1H-indole-2-carboxylate](/img/structure/B3747621.png)
![N-[({4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]phenyl}amino)carbonyl]-3-methylbenzamide](/img/structure/B3747628.png)
![5-{[3-(2H-1,2,3-benzotriazol-2-yl)-4-ethoxybenzyl]thio}-1,3,4-thiadiazol-2-amine](/img/structure/B3747642.png)
![N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-2-(3-nitro-1H-pyrazol-1-yl)acetamide](/img/structure/B3747645.png)
![1,1'-methylenebis(3-propyl-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole)](/img/structure/B3747651.png)
![N-(4-iodophenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide](/img/structure/B3747654.png)
![N-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]nicotinamide](/img/structure/B3747660.png)
![4-fluoro-N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]benzamide](/img/structure/B3747678.png)
![ethyl (5-{[(2,4-difluorophenoxy)acetyl]amino}-3-methyl-1H-pyrazol-1-yl)acetate](/img/structure/B3747684.png)
